Cas no 54401-48-8 (2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-
• CAS No: 54401-48-8
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 354695
• PubChem ID: 3094090
• Update Time: 2025-04-19

2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-
• 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• 54401-48-8
• DTXSID40389129

• Inchi： 1S/C17H16O4/c1-20-13-6-3-12(4-7-13)5-9-16(18)15-11-14(21-2)8-10-17(15)19/h3-11,19H,1-2H3
• InChI Key： SXCVUHOMRYMCHH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C(C=CC2C=CC(=CC=2)OC)=O)=C1)O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones